Cas no 139444-88-5 (4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)-)

• Product Name: 4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)-
• CAS No: 139444-88-5
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 1287842
• Update Time: 2024-08-04

4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)-

• Inchi： 1S/C12H10N4/c1-9-7-11(8-13)16-12(14-9)15-10-5-3-2-4-6-10/h2-7H,1H3,(H,14,15,16)
• InChI Key： ROICKFXDPUIHLR-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC(C)=CC(C#N)=N1

Computed Properties

• Exact Mass: 210.0907

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 129-130 °C
• Boiling Point: 431.9±37.0 °C(Predicted)
• PSA: 61.6
• pka: 1.58±0.10(Predicted)